2-Fluoro-5-methyl-benzoic acid hydrazide

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 2-fluoro-5-methylbenzohydrazide
• InChI: InChI=1S/C8H9FN2O/c1-5-2-3-7(9)6(4-5)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: CETPFRBYPPAFEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C(=O)NN

Description

2-Fluoro-5-methyl-benzoic acid hydrazide is a substituted benzoic acid hydrazide derivative characterized by a fluorine atom at the ortho position (C2) and a methyl group at the para position (C5) on the benzene ring. The hydrazide functional group (-CONH-NH₂) confers unique reactivity, enabling participation in condensation reactions (e.g., hydrazone formation) and coordination with metal ions. This compound is structurally analogous to other benzoic acid hydrazides, such as 4-fluorobenzoic acid hydrazide (4-FBAH) and benzoic acid hydrazide (BAH), which are studied for their biological and material science applications .

Benzoic acid hydrazides are widely explored as enzyme inhibitors (e.g., myeloperoxidase (MPO) inhibitors ), antimicrobial agents , and crystallization promoters in polymers .

Comparison with Similar Compounds

Table 1: Structural Features of Selected Hydrazide Derivatives

Compound Name	Substituents on Benzene Ring	Functional Groups	Key Applications
2-Fluoro-5-methyl-benzoic acid hydrazide	-F (C2), -CH₃ (C5)	-CONH-NH₂	Enzyme inhibition, drug design
4-Fluorobenzoic acid hydrazide (4-FBAH)	-F (C4)	-CONH-NH₂	MPO inhibition
Benzoic acid hydrazide (BAH)	None	-CONH-NH₂	Polymer modification
N'-(substituted benzylidene)-4-(5-methyl-1H-benzimidazol-2-yl)benzohydrazide	Benzimidazole ring at C4	-CONH-NH₂, benzimidazole	Antimicrobial agents
4-Thiazolecarboxylic acid, 5-methyl-, hydrazide	Thiazole ring (C5-CH₃)	-CONH-NH₂, thiazole	Antimicrobial research

Key Observations :

• Fluorine Position : Unlike 4-FBAH, the fluorine in 2-fluoro-5-methyl-benzoic acid hydrazide is at C2, which may sterically hinder interactions with enzyme active sites compared to para-substituted analogs .
• Heterocyclic Moieties : Compounds like benzimidazole- or thiazole-containing hydrazides exhibit enhanced antimicrobial activity due to heterocyclic aromaticity .

Key Findings :

• MPO Inhibition : Fluorinated benzoic acid hydrazides (e.g., 4-FBAH) disrupt MPO by cleaving ester bonds in the heme prosthetic group, a mechanism likely shared with 2-fluoro-5-methyl-benzoic acid hydrazide .
• Antimicrobial Activity : Substituted benzylidene hydrazides (e.g., compound 2d in ) show moderate activity against S. aureus (MIC 12.5 μg/mL), suggesting that fluorine and methyl substituents could enhance potency.
• Metabolic Effects : Unlike isonicotinic acid hydrazide, which depletes pyridoxine, 2-fluoro-5-methyl derivatives may avoid this due to steric and electronic differences .

Table 3: Polymer Modification Performance

Compound	Polymer Matrix	Effect on Crystallization	Tensile Strength Increase	Reference
N-(benzoyl) stearic acid hydrazide	PLLA	Nucleating agent	25% at 1 wt% loading
Benzoic acid hydrazide derivatives	PLLA	Faster crystallization	Comparable to talc

Key Insights :

• Hydrazides with aromatic groups (e.g., benzoic acid derivatives) improve polymer crystallinity by acting as nucleating agents. The fluorine and methyl groups in 2-fluoro-5-methyl-benzoic acid hydrazide may further enhance compatibility with polar polymers like PLLA .